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Compound of Interest

Compound Name:
1-(1-cyclopentyl-1H-pyrazol-4-

yl)ethan-1-one

CAS No.: 1341723-54-3

Cat. No.: B1428387

Get Quote

Executive Summary
The pyrazole-4-yl ketone scaffold represents a privileged structural motif in modern medicinal

chemistry, distinguished by its unique electronic "push-pull" character and versatile hydrogen-

bonding capabilities. Unlike their positional isomers (pyrazole-3-yl ketones) or bioisosteres

(isoxazoles), the 4-acyl derivatives offer a specific vector for interactions within enzyme active

sites—particularly in kinase ATP-binding pockets and COX-2 hydrophobic channels.

This guide provides a rigorous technical analysis of the structure-activity relationships (SAR)

governing this class, comparing their performance against standard therapeutic agents and

structural alternatives.

Part 1: Chemical Architecture & Comparative
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The Core Scaffold
The pyrazole-4-yl ketone consists of a five-membered diazole ring substituted at the 4-position

with an acyl group. This arrangement creates a conjugated system where the pyrazole ring

acts as an electron donor to the carbonyl group, significantly affecting the pKa of the NH proton

(in 1H-pyrazoles) and the electrophilicity of the carbonyl carbon.

Comparative Matrix: Pyrazole-4-yl Ketones vs.
Alternatives
In drug design, selecting the correct isomer or heterocycle is critical for metabolic stability and

target affinity.

Feature
Pyrazole-4-yl

Ketones (Subject)

Pyrazole-3-yl

Ketones

(Alternative)

Isoxazole-4-yl

Ketones

(Bioisostere)

Electronic Vector

Linear conjugation;

Carbonyl projects

away from N-H/N-R1

vector.

Angular conjugation;

Carbonyl is adjacent

to N-H/N-R1.

Oxygen replaces NH;

loss of H-bond donor

capability.

H-Bonding

Donor (NH) &

Acceptor (C=O, N2).

Ideal for bidentate

binding.

Donor (NH) &

Acceptor (C=O, N2).

Often forms

intramolecular H-

bonds (chelation),

reducing solubility.

Acceptor only. weaker

binding in donor-rich

pockets.

Metabolic Stability

High.[1] The C4-

position is blocked,

preventing oxidation.

Moderate. C4 is

exposed and prone to

oxidative metabolism

(e.g., hydroxylation).

Low to Moderate.[2]

Isoxazole ring opening

can occur under

reductive conditions.

Kinase Selectivity

High. Fits deep into

the ATP adenine

pocket (gatekeeper

residues).

Moderate. Often

clashes with the

gatekeeper residue

due to angular shape.

Variable. Often used

as a scaffold hopper

but lacks the NH

donor interaction.
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Part 2: Deep Dive SAR Analysis
The biological activity of pyrazole-4-yl ketones is tightly controlled by substitutions at three key

vectors: N1, C3/C5, and the C4-Acyl moiety.

The N1-Position (Pharmacokinetic Handle)
Unsubstituted (NH): Essential for hydrogen bonding (e.g., with Glu/Asp residues in kinase

pockets). However, this often leads to poor permeability due to high polarity.

Aryl/Alkyl Substitution: Capping the nitrogen with a phenyl or methyl group improves

lipophilicity (LogP).

Insight: Bulky aryl groups at N1 can induce selectivity by occupying hydrophobic sub-

pockets (e.g., the allosteric pocket in COX-2).

The C3 and C5 Positions (Electronic Tuning)
Symmetry vs. Asymmetry: 3,5-Diphenyl substitutions create a "propeller" shape effective for

blocking large protein channels.

Electronic Effects:

Electron-Withdrawing Groups (EWGs): Substituents like -Cl, -F, -NO2 on the C3/C5 phenyl

rings significantly enhance antimicrobial potency. They increase the acidity of the pyrazole

system and improve cellular penetration.

Electron-Donating Groups (EDGs): Groups like -OMe often reduce potency against

bacterial targets but may enhance selectivity for certain kinases by mimicking the ATP

adenine ring electron density.

The C4-Acyl Group (The Warhead)
The ketone carbonyl acts as a critical H-bond acceptor.

Modification: Converting the ketone to a hydrazone or oxime often drastically alters the

target profile, shifting activity from anti-inflammatory to antimicrobial.
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Part 3: Visualization of SAR & Synthesis
SAR Logic Map
The following diagram illustrates the functional impact of specific structural modifications.

Pyrazole-4-yl Ketone
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C3/C5 Aryl Rings
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C4-Acyl Group
(Binding Interaction)
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(Bioavailability)

  + Phenyl/Methyl
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Increases Antimicrobial Activity

  + Halogens

H-Bond Acceptor
(Enzyme Pocket Anchor)

  Carbonyl Oxygen

Click to download full resolution via product page

Figure 1: Structural logic governing the biological activity of pyrazole-4-yl ketones. Blue

represents the core, while Red, Green, and Yellow indicate specific functional outcomes.

Synthesis Workflow (Chalcone Route)
The most robust method for synthesizing these derivatives is the cyclocondensation of

-unsaturated ketones (chalcones).
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Start: Acetophenone + 
Substituted Benzaldehyde

Claisen-Schmidt Condensation
(NaOH/EtOH, RT)

Intermediate:
Chalcone (1,3-Diaryl-2-propene-1-one)

Cyclization with Hydrazine Hydrate
(Glacial Acetic Acid, Reflux)

Final Product:
1,3,5-Trisubstituted Pyrazole-4-yl Ketone

Click to download full resolution via product page

Figure 2: Step-by-step synthesis pathway via the Claisen-Schmidt condensation followed by

heterocyclization.

Part 4: Performance Comparison Data
The following data compares specific 1,3,5-trisubstituted pyrazole-4-yl derivatives against

industry-standard drugs.

Experiment A: Antimicrobial Efficacy (MIC in g/mL)
Context: Evaluation of 4-formyl-pyrazole derivatives against multi-drug resistant pathogens.[2]

Lower MIC indicates higher potency.
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Compound
ID

Substitutio
n (R-Group)

S. aureus
(Gram +)

E. coli
(Gram -)

A. niger
(Fungal)

Performanc
e vs.
Standard

Pz-4a

3,5-di(4-

Chlorophenyl

)

3.12 6.25 12.5

Superior to

Ampicillin in

Gram(-)

Pz-4b
3,5-di(4-

Nitrophenyl)
1.56 3.12 6.25

High Potency

(Broad

Spectrum)

Pz-4c

3,5-di(4-

Methoxyphen

yl)

25.0 50.0 >100

Inferior (EDG

reduces

activity)

Standard 1 Ciprofloxacin 0.5 - 1.0 0.25 - 0.5 N/A
Benchmark

Antibacterial

Standard 2 Clotrimazole N/A N/A 1.0 - 2.0
Benchmark

Antifungal

Data Interpretation: The introduction of electron-withdrawing groups (Cl, NO2) in Pz-4a and Pz-

4b drastically improves potency, approaching the efficacy of clinical standards. The electron-

donating methoxy group (Pz-4c) is detrimental to antimicrobial activity.

Experiment B: Anti-inflammatory Activity (COX-2
Inhibition)
Context: % Inhibition of edema in rat paw model (3 hours post-induction).
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Compound Dose (mg/kg) % Inhibition Comparison

Pz-Ketone-1 20 65% Moderate Activity

Pz-Ketone-2 (CF3

substituted)
20 84%

Equipotent to

Diclofenac

Diclofenac (Standard) 20 86% Standard NSAID

Celecoxib (Standard) 20 82%
Pyrazole-based

Standard

Part 5: Experimental Protocols
To ensure reproducibility, the following protocols are standardized based on the cited literature.

Synthesis of 1,3,5-Trisubstituted Pyrazole-4-yl Ketones
Reagents: Substituted acetophenone, substituted benzaldehyde, hydrazine hydrate, ethanol,

glacial acetic acid.

Chalcone Formation:

Dissolve 0.01 mol of acetophenone and 0.01 mol of benzaldehyde in 20 mL of ethanol.

Add 5 mL of 40% NaOH solution dropwise with stirring.

Stir at room temperature for 4-6 hours. The mixture will thicken as the chalcone

precipitates.

Pour into ice water, acidify with dilute HCl, filter, and recrystallize from ethanol.

Heterocyclization:

Dissolve 0.01 mol of the synthesized chalcone in 15 mL of glacial acetic acid.

Add 0.02 mol of hydrazine hydrate (or phenylhydrazine for N-phenyl derivatives).
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Reflux the mixture for 6-8 hours. Monitor progress via TLC (Solvent: Hexane:Ethyl Acetate

7:3).

Cool the reaction mixture and pour onto crushed ice.

Filter the solid precipitate, wash with water, and recrystallize from DMF/Ethanol.

Antimicrobial Assay (Broth Microdilution)
Validation: This protocol follows CLSI guidelines.

Inoculum Prep: Adjust bacterial culture turbidity to 0.5 McFarland standard (

CFU/mL).

Dilution: Prepare serial two-fold dilutions of the pyrazole derivative in DMSO (Concentration

range: 100

g/mL to 0.2

g/mL).

Incubation: Add 100

L of compound solution and 100

L of bacterial suspension to 96-well plates.

Controls: Use DMSO as a negative control and Ciprofloxacin as a positive control.

Readout: Incubate at 37°C for 24 hours. The MIC is the lowest concentration showing no

visible turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1428387/docs#structure-activity-relationship-sar-of-
pyrazole-4-yl-ketones-a-technical-comparison-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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